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Abstract
Rivulariapeptolide 1155 is a naturally occurring cyclic depsipeptide that has been identified as

a potent and selective inhibitor of serine proteases. This technical guide provides a

comprehensive overview of the currently understood biological activity of Rivulariapeptolide

1155, with a focus on its quantitative inhibitory effects and the methodologies used for its

characterization. The information presented is based on available scientific literature and is

intended to serve as a resource for researchers and professionals in the fields of drug

discovery and development.

Introduction
Rivulariapeptolide 1155 belongs to the family of Ahp-cyclodepsipeptides, a class of natural

products known for their diverse biological activities.[1][2] Isolated from a marine cyanobacteria

community, Rivulariapeptolide 1155 has demonstrated significant potential as a selective

inhibitor of serine proteases, a class of enzymes implicated in a wide range of physiological

and pathological processes.[1][3] This makes it a molecule of interest for further investigation in

various therapeutic areas. This document summarizes the key findings related to its biological

activity and the experimental approaches used in its study.
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The primary biological activity of Rivulariapeptolide 1155 identified to date is its potent and

selective inhibition of serine proteases. The inhibitory activity has been quantified against

elastase, chymotrypsin, and proteinase K, with the half-maximal inhibitory concentration (IC50)

values determined through in vitro assays.[1][3] Rivulariapeptolide 1155 is a notably potent

inhibitor of elastase.[1][3]

Target Enzyme IC50 (nM)

Elastase 4.94

Chymotrypsin >1000

Proteinase K >1000

Table 1: Inhibitory potency (IC50) of

Rivulariapeptolide 1155 against various serine

proteases. Data were presented as the mean ±

SD, n = 3.[4]

Mechanism of Action
While the precise molecular interactions are still under investigation, Rivulariapeptolide 1155 is

understood to act as a competitive inhibitor of its target serine proteases. The proposed

mechanism involves the binding of the cyclic peptide to the active site of the enzyme, thereby

preventing the substrate from binding and catalysis from occurring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9358669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9358669/
https://www.biorxiv.org/content/10.1101/2021.09.03.458897v2
https://www.biorxiv.org/content/10.1101/2021.09.03.458897v2.full-text
https://www.researchgate.net/figure/Structure-activity-relationships-of-rivulariapeptolides-and-molassamides-a-Structures-of_fig4_362560875
https://www.benchchem.com/product/b15576605#biological-activity-of-rivulariapeptolide-1155
https://www.benchchem.com/product/b15576605#biological-activity-of-rivulariapeptolide-1155
https://www.benchchem.com/product/b15576605#biological-activity-of-rivulariapeptolide-1155
https://www.benchchem.com/product/b15576605#biological-activity-of-rivulariapeptolide-1155
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

